Cas no 1361475-39-9 (5-Chloro-2-(2,6-dichlorophenyl)nicotinaldehyde)

• Product Name: 5-Chloro-2-(2,6-dichlorophenyl)nicotinaldehyde
• CAS No: 1361475-39-9
• MF: C₁₂H₆Cl₃NO
• MW: 286.541140079498
• CID: 4927103
• Update Time: 2025-10-13

5-Chloro-2-(2,6-dichlorophenyl)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-(2,6-dichlorophenyl)nicotinaldehyde

• Inchi： 1S/C12H6Cl3NO/c13-8-4-7(6-17)12(16-5-8)11-9(14)2-1-3-10(11)15/h1-6H
• InChI Key： UKBQMEWIGPSAOY-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C(C=O)=CC(=CN=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 267
• XLogP3: 3.9
• Topological Polar Surface Area: 30

Additional information on 5-Chloro-2-(2,6-dichlorophenyl)nicotinaldehyde

Introduction to 5-Chloro-2-(2,6-dichlorophenyl)nicotinaldehyde (CAS No. 1361475-39-9)

5-Chloro-2-(2,6-dichlorophenyl)nicotinaldehyde is a highly specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, identified by its CAS number 1361475-39-9, belongs to the class of nicotinaldehyde derivatives, which are known for their diverse biological activities. The presence of multiple chlorine atoms in its structure enhances its reactivity and potential applications in synthetic chemistry and drug development.

The molecular structure of 5-Chloro-2-(2,6-dichlorophenyl)nicotinaldehyde consists of a nicotinaldehyde core substituted with chloro groups at specific positions. This substitution pattern imparts unique electronic and steric properties, making it a valuable intermediate in the synthesis of more complex molecules. The compound's dual functionality—combining the aldehyde group with chlorinated aromatic rings—makes it particularly interesting for researchers exploring novel pharmacophores.

In recent years, there has been a growing interest in nicotinaldehyde derivatives due to their potential applications in medicinal chemistry. Studies have demonstrated that these compounds exhibit a range of biological activities, including anti-inflammatory, antioxidant, and antimicrobial properties. The introduction of chlorine atoms into the structure further modulates these properties, potentially enhancing their efficacy and selectivity.

One of the most compelling aspects of 5-Chloro-2-(2,6-dichlorophenyl)nicotinaldehyde is its utility as a building block in the synthesis of more complex pharmaceutical agents. Researchers have leveraged its reactive aldehyde group to form various covalent bonds, enabling the construction of intricate molecular architectures. This capability is particularly valuable in the development of small-molecule drugs, where precise structural modifications can significantly impact biological activity.

The compound's relevance is further underscored by its application in the synthesis of kinase inhibitors, which are among the most widely studied classes of therapeutic agents. Kinase inhibitors play a crucial role in treating a variety of diseases, including cancer and inflammatory disorders. By serving as a precursor to more sophisticated molecules, 5-Chloro-2-(2,6-dichlorophenyl)nicotinaldehyde contributes to the ongoing quest for novel therapeutic strategies.

Recent advancements in computational chemistry have also highlighted the importance of 5-Chloro-2-(2,6-dichlorophenyl)nicotinaldehyde in drug design. Molecular modeling studies have revealed that the compound's structure can be optimized to improve its binding affinity to target proteins. These insights are guiding researchers in designing next-generation drugs with enhanced potency and reduced side effects.

The synthesis of 5-Chloro-2-(2,6-dichlorophenyl)nicotinaldehyde presents unique challenges due to its complex structure. However, recent improvements in synthetic methodologies have made it more accessible to researchers. These advancements include novel catalytic systems and green chemistry approaches that enhance yield and reduce waste. Such innovations are crucial for sustainable drug development and align with global efforts to minimize environmental impact.

The biological activity of 5-Chloro-2-(2,6-dichlorophenyl)nicotinaldehyde has been explored in various preclinical studies. These investigations have shown that the compound exhibits promising effects on multiple disease pathways. For instance, studies suggest that it may interfere with signal transduction pathways involved in cancer progression. Additionally, its antioxidant properties make it a candidate for treating neurodegenerative diseases characterized by oxidative stress.

The future prospects for 5-Chloro-2-(2,6-dichlorophenyl)nicotinaldehyde are vast and exciting. Ongoing research aims to uncover new applications and refine synthetic routes for improved efficiency. As our understanding of molecular interactions continues to evolve, this compound is poised to play an increasingly significant role in pharmaceutical innovation.

In conclusion, 5-Chloro-2-(2,6-dichlorophenyl)nicotinaldehyde (CAS No. 1361475-39-9) is a versatile and highly reactive organic compound with substantial potential in chemical biology and drug development. Its unique structural features and biological activities make it a valuable tool for researchers seeking to design novel therapeutic agents. As advancements in synthetic chemistry and computational biology continue to unfold, the applications of this compound are expected to expand further.